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Compound of Interest

Compound Name: 1,2-Dibromonaphthalene

Cat. No.: B3416028 Get Quote

An In-depth Technical Guide to 1,2-Dibromonaphthalene: Molecular Structure and Weight

This guide provides a focused overview of the molecular structure and weight of 1,2-
Dibromonaphthalene, a halogenated aromatic hydrocarbon. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require precise data on this compound.

Molecular Properties of 1,2-Dibromonaphthalene
1,2-Dibromonaphthalene is a derivative of naphthalene where two hydrogen atoms on

adjacent carbon atoms (positions 1 and 2) are substituted with bromine atoms. This substitution

significantly influences the molecule's chemical and physical properties.

Quantitative Molecular Data
The key quantitative attributes of 1,2-Dibromonaphthalene are summarized in the table below,

providing a clear reference for its fundamental molecular characteristics.
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Property Value Source

Molecular Formula C₁₀H₆Br₂ [1][2][3]

Molecular Weight 285.96 g/mol [1][4][5]

Monoisotopic Mass 283.88363 Da [1]

CAS Number 5438-13-1 [2][3]

Molecular Structure and Connectivity
The structural arrangement of atoms in 1,2-Dibromonaphthalene is fundamental to its

reactivity and interactions. The molecule consists of a fused bicyclic aromatic system

(naphthalene) with two bromine atoms attached to the first and second carbon atoms of one of

the rings.

Caption: Atomic connectivity in 1,2-Dibromonaphthalene.

Note: While this document provides foundational data on the molecular structure and weight of

1,2-Dibromonaphthalene, comprehensive experimental protocols for its synthesis or use in

signaling pathway studies would necessitate a broader literature review beyond the scope of

this specific guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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